Cas no 6556-12-3 (D-Glucuronic Acid)

D-Glucuronic Acid Properties

Names and Identifiers

• (2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid
• BACTERIOLOGY D-GLUCURONIC ACID,BR
• D-Glucuronic Acid
• D-(+)-glucuronic acid
• D-GLCA
• D-gluco-Hexulonic acid
• D-glucopyranuronic acid
• D-glucuronate
• D-Glucuronic acid 10GR
• D-glucuronopyranose
• Glucosiduronic Acid
• Glucuronic Aci
• GLUCURONIC ACID
• Glycuronic acid
• 8A5D83Q4RW
• aldehydo-D-glucuronic acid
• DL-Glucuronic acid
• REL
• AK116967
• (d)-glucuronic acid
• D-(+)Glucuronic acid
• GTPL4723
• IAJILQKETJEXLJ-QTBDOELSSA-N
• GC9013
• RP25297
• AX8105575
• C16245
• D-Glucuronic acid/GlcA
• +Expand

• MDL： MFCD00077778
• InChIKey： IAJILQKETJEXLJ-QTBDOELSSA-N
• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h1-5,8-11H,(H,12,13)/t2-,3+,4-,5-/m0/s1
• SMILES： O([H])[C@]([H])([C@@]([H])(C(=O)O[H])O[H])[C@@]([H])([C@]([H])(C([H])=O)O[H])O[H]
• BRN： 1727083

Computed Properties

• Exact Mass: 194.042653
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.042653
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: -3.28650
• PSA: 135.29000
• Merck: 4465
• Refractive Index: 36 ° (C=6, H2O)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 398.1°C at 760 mmHg
• Melting Point: 159-161 °C (lit.)
• Flash Point: 302.6 °C
• Solubility: H2O: soluble100mg/mL, clear to slightly hazy
• Color/Form: White solid
• Sensitiveness: Sensitive to humidity
• Density: 1.4301 (rough estimate)